IntroductionOlfactory testing must be culturally adapted to be relevant to the target population. This study aimed to validate the Sniffin’ Sticks test for the UK setting.MethodsA cohort study was conducted at a tertiary olfactory dysfunction clinic. Phase 1—healthy volunteers underwent the original German identification test followed by a UK adapted version. Phase 2—patients with olfactory dysfunction underwent the extended smell test (TDI) including the new descriptors. Outcome measures included differences in identification test (phase 1), retest reliability and differences in scores before and after treatment.ResultsA total of 31 healthy volunteers and 87 patients were recruited (6 and 31 males, respectively). Phase 1—mean identification scores showed a small improvement after descriptor adaptations (13.77 and 14.57, p = 0.0029). Phase 2—41 untreated participants had a mean identification score of 7.31 at both intervals (95% CI: − 1.15 to 1.15, p > 0.999). The mean change in treated participants was 1.88 (0.70 to 3.06, p = 0.0224). TDI score difference between treated and untreated groups was 6.63 (2.48 to 10.79, p = 0.0023). The intraclass correlation coefficient for untreated patients was high for both TDI score (ICC = 0.82, 95% CI 0.57 to 0.93) and identification score (ICC = 0.80, 0.52 to 0.93); CIs suggest the reliability is moderate to excellent.ConclusionsThis study confirms the validity of the descriptor adaptations of the identification component of the Sniffin’ Sticks test to distinguish between health and disease.ImplicationsThe Sniffin’ Sticks test can now reliably be used for clinical assessment of British patients, modifying only the descriptors.

BackgroundOlfactory loss is associated with poor quality of life, malnutrition, and increased risk of depression, yet few studies have examined unawareness of olfactory dysfunction in men living with HIV (MLWH).MethodMLWH (n = 51) completed olfaction self-ratings, psychophysical odor identification testing, cognitive measures, and questionnaires assessing smell habits, mood, cognitive failures, and quality of life. The sensitivity and specificity of olfactory self-ratings was calculated, and t-tests were used to examine factors contributing to discordance between self-rated and psychophysical olfaction dysfunction.ResultsWe found that 33.3% (17 of 51 MLWH) of our sample demonstrated discordance between self-reported and psychophysical olfactory scores. Those unaware of olfaction dysfunction reported using less scented products in daily life but showed no other differences across demographic, clinical, or cognitive indices.ConclusionsOur results cohere with prior studies of cognitively normal older adults, traumatic brain injury, and Parkinson’s disease, which found that olfactory self-ratings may inadequately capture the full range of a person’s olfactory status. Our work extends these findings to MLWH, with discordance rates ranging from 35 to 61% for self-rated and psychophysical olfactory dysfunction.ImplicationsGiven the differing rates of self-rated and psychophysical olfaction in our sample, psychophysical olfactory measures may be useful to consider in the neuropsychological assessment and clinical care of PLWH.

IntroductionOdor imagery is known to be more difficult than any other modality of sensory imagery. Consequently, wide between-individuals variability can be found in odor imagery ability. Several studies have shown a positive relationship between olfactory performance and odor imagery ability. In the light of factors known to influence smelling ability, this study therefore investigated the effects of two factors — gender and age — known to influence smelling ability, on self-declared odor imagery ability in normosmic individuals.MethodsSeven hundred and nine French participants were asked to complete the web version of the French Vividness of Olfactory Imagery Questionnaire (fVOIQ). General linear models were used to determine the contributions of gender and age to odor imagery vividness scores. Moreover, scores were compared between age intervals ranging from 18–30 years old to 60 + years old.ResultsOur findings reveal that at any age, men and women have the same odor imagery ability. Odor imagery ability in self-declared normosmic individuals improves with age until 50–60 years old, and beyond this point the often-reported age-related olfactory decay does not alter it.ConclusionsThese findings suggest a high contribution of daily olfactory experience to the development of this cognitive function, and a relationship with olfactory performance that appears less linear than hypothesized.ImplicationsThis study provides food for thought in the field of olfaction: it suggests that distinct mechanisms may underlie two cognitive processes, perception and sensory imagery.

IntroductionThe Sniffin’ Sticks threshold test is widely used to assess olfactory threshold due to its high reliability and validity. Nevertheless, this test procedure is quite long with an average duration of 10 to 20 min. In study designs that require multiple olfactory threshold tests on short intervals, this could exhaust participants. To counteract this limitation, we developed the informed-four-reversal (INFOUR) short version of the Sniffin’ Sticks threshold test for repeated measurement designs and piloted it in a sample of normosmic participants.MethodsForty-two participants performed the original Sniffin’ Sticks version before being assigned either to the control group that repeated the original version or to the test group that conducted the INFOUR short version.ResultsThe correlation between the original version at T1 and INFOUR at T2 was r = .75 and did not differ significantly from the retest reliability of the original version. Compared to the original version, the INFOUR took 42% less time to perform.ConclusionThe INFOUR leads to a significant time saving, while maintaining good validity.ImplicationsTherefore, this approach has the potential to be a useful tool for study protocols with repeated olfactory threshold measurements. In particular, when research protocols are time intensive or testing needs to the shortened, because the interventional effects are short or subtle.

IntroductionThis study aimed to meta-analyze the functional magnetic resonance imaging (fMRI) data and compare the brain activations from gustatory studies with different stimulus delivery methods.MethodsPublished fMRI studies were included into the analysis if they evaluated the brain responses to liquid tastants or food among healthy subjects. Studies were coded into three groups: stimulus removed from the mouth by suction without the need to swallow, swallowing without controlling for its confounds, and swallowing with controlling for its confounds.ResultsForty-five studies that comprised of a total of 1498 participants fulfilled the inclusion criteria. Suction studies activated the posterior cingulate. Swallowing studies covered multiple brain regions including the anterior and middle insula, the precentral gyrus, and the postcentral gyrus.ConclusionsFor the contrast analysis between swallowing studies with and without controlling for the confounds, the former group had larger brain activation mainly at the anterior and middle insula and the thalamus, whereas the latter group had larger brain activation mainly at the anterior cingulate, precentral gyrus, and postcentral gyrus.ImplicationsCompared to studies that did not control for confounds of swallowing, studies that controlled for swallowing demonstrated heightened responses at the insula and reduced responses at the sensorimotor cortex.

IntroductionCorrelations between olfactory performance and particular personality traits (e.g., disgust proneness), as well as symptoms of specific mental disorders (e.g., depression) have been found in numerous studies with adults. The present questionnaire study examined whether similar associations already exist in childhood.MethodThe olfactory discrimination ability of 66 children (32 boys and 34 girls aged between 7 and 11 years) was tested. In addition, the children filled out screening questionnaires to assess the severity of symptoms related to depression, various anxiety disorders (e.g., panic disorder, social anxiety disorder), and disgust proneness. A multiple regression analysis was calculated with olfactory performance as criterion variable and questionnaire scores as predictor variables.ResultsThe results showed that depression and disgust proneness were negatively associated with olfactory discrimination ability. Moreover, high levels of social anxiety and low levels of panic symptoms were found to be positive predictors of olfactory performance.ConclusionThis investigation identified specific associations between olfactory performance and affective symptoms in children.ImplicationsFuture tests with pediatric samples (children with anxiety disorders, depression) are recommended.

IntroductionOlfactory habituation results from prolonged exposure to an odor, leading to perceptual changes defined by several characteristics. To date, human habituation research has focused on orthonasal olfaction which is perceived externally while ignoring internal routes of odor perception related to flavor. In our study, we conducted two experiments to characterize retronasal olfactory habituation and measured its impact on flavor perception.MethodsIn Experiment 1, participants were presented a food odor and non-food odor retronasally, using an orally adhered strip. Each participant rated the odor intensity using a time-intensity procedure. After exposure, the participants ate a lime-flavored gummy and rated the lime flavor. In experiment 2, the same procedure was performed for a low-level lime odor, a simple (lime oil) and complex (lime oil + sucrose + citric acid) beverage as the flavor stimuli.ResultsOur results demonstrated two known principles of habituation for retronasally presented odors: (1) prolonged exposure leads to decreased perception and (2) weaker stimuli lead to more rapid habituation. Additionally, we found that the non-food odor habituated slower than the food odor; however, the participants seemed to recover simultaneously upon food and beverage consumption leading to no change in flavor perception.ConclusionThe findings of this study give evidence that we habituate to different odors at different rates; more specifically, we provide evidence that differentiates between odor origin and concentration.ImplicationsThis is the first time-intensity characterization of retronasal odor habituation. Additionally, a novel method of administering retronasal odors is presented.

The authors would like to make corrections to the name of an author and the affiliations representing the authors. Namely, we would like to change the spelling of Johnathan Warr to its correct spelling of Jonathan Warr as shown above.

IntroductionOlfactory dysfunction is an early marker of neurological disease and a common symptom in psychotic disorders. Previous anatomical and functional research suggests that sex effects may be crucial in the assessment of the olfactory system. Nonetheless, the neural mechanisms through which the factor sex impacts olfactory perception are still not well understood. In this context, we use fMRI to investigate sex differences in the passive processing of chemical stimuli, in order to obtain new neuroscientific data that may help improve the assessment of odor perception.MethodsThirty healthy subjects (17 women) were stimulated with mint and butanol (event-related design) in a 3.0-T MRI scanner. A one-sample t test analysis was performed in order to observe olfactory-related activations. Intergroup differences (women vs. men) and the influence of each aroma were analyzed using a 2 × 2 ANOVA and post hoc contrasts.ResultsMen and women showed differential activity (males > females) in right superior/middle temporal areas, the right inferior frontal cortex, and the hypothalamus. Both groups showed a predominance of the right hemisphere for the processing of odors.ConclusionFunctional differences between women and men in olfaction are not restricted to specific sensory areas and reflect a more general sex-dependent effect in multisensory integration processes.ImplicationsConsidering sex differences is essential in order to develop more specific and efficient strategies for the assessment and rehabilitation of the olfactory system and for the interpretation of the olfactory loss as an early biomarker of neurological and psychiatric diseases.

IntroductionTaste perception is affected by trigeminal stimuli, i.e., capsaicin. This has been studied at suprathreshold concentrations. However, little is known about taste perception at threshold level in the presence of low concentration of capsaicin. The aim of the study was to explore whether taste sensitivity for sweet, sour, salt, bitter, and umami is modulated by the presence of capsaicin in the peri-threshold range.MethodsFifty-seven adults (age range 19–85 years; 32 women) with functional gustation participated in the study. Based on their perception of phenylthiocarbamide (PTC), the group was stratified into non-tasters (n = 20) and tasters (n = 37). Threshold for sweet (sucrose), sour (citric acid), salty (sodium chloride), bitter (quinine-hydrochloride), and umami (sodium-glutamate) tastes was estimated using a single-staircase paradigm (3-alternative forced choice; volume per trial 0.1 ml) with or without 0.9-µM capsaicin added. This capsaicin concentration had been determined in pilot studies to be in the range of oral perception thresholds.ResultsThe addition of capsaicin produced lower taste thresholds for sweet, sour, salty, and bitter but not for umami. In contrast, neither PTC taster status nor sex affected these results.ConclusionThe current results indicate that a low concentration of capsaicin increases gustatory sensitivity.ImplicationsThe current findings provide evidence supporting different effects of capsaicin on taste perception at threshold level. It has implications for boosting taste sensitivity or flavor enjoyment with low concentration of capsaicin.